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Compound of Interest

Compound Name: Fenpropimorph

Cat. No.: B1672530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of the

fungicide Fenpropimorph in various matrices using gas chromatography (GC). The

methodologies outlined are based on established and validated techniques, offering reliable

and reproducible results for residue analysis and monitoring.

Introduction
Fenpropimorph is a systemic morpholine fungicide widely used in agriculture to control

diseases in crops such as cereals and bananas.[1] Its analysis is crucial for ensuring food

safety, environmental monitoring, and regulatory compliance. Gas chromatography, coupled

with various detectors, offers a robust and sensitive approach for the determination of

Fenpropimorph residues. This document details methods using Nitrogen-Phosphorus

Detection (NPD) and Mass Spectrometry (MS), including tandem MS (MS/MS), providing a

comprehensive guide for laboratory professionals.

Analytical Methods Overview
Gas chromatography is a preferred technique for the analysis of thermally stable and volatile

compounds like Fenpropimorph.[2] The choice of detector depends on the required sensitivity

and selectivity.
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GC-NPD: Nitrogen-Phosphorus Detection is a highly sensitive and specific method for

nitrogen-containing compounds like Fenpropimorph, making it suitable for residue analysis

in various sample types.[3]

GC-MS and GC-MS/MS: Mass Spectrometry provides high selectivity and structural

information, enabling confident identification and quantification of Fenpropimorph, even in

complex matrices.[4][5][6] Tandem mass spectrometry (GC-MS/MS) further enhances

selectivity and reduces matrix interference.[4][5][6]

Sample Preparation
Effective sample preparation is critical for accurate and precise GC analysis. The primary goal

is to extract Fenpropimorph from the sample matrix and remove interfering components. The

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted

and efficient sample preparation technique for pesticide residue analysis in food matrices.[5][6]

[7]

QuEChERS Protocol for Fruits and Vegetables
This protocol is a modification of the widely used QuEChERS method.[5][6][7]

Materials:

Homogenized sample (e.g., fruits, vegetables)

Acetonitrile (ACN)

Magnesium sulfate (MgSO₄), anhydrous

Sodium chloride (NaCl)

Dispersive SPE (d-SPE) kit containing primary secondary amine (PSA) and MgSO₄

Centrifuge and centrifuge tubes (50 mL and 2 mL)

Vortex mixer

Procedure:
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Extraction:

1. Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

2. Add 10 mL of acetonitrile.

3. Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

4. Immediately cap and shake vigorously for 1 minute.

5. Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

1. Take a 1 mL aliquot of the upper acetonitrile layer and transfer it to a 2 mL d-SPE tube

containing PSA and anhydrous MgSO₄.

2. Vortex for 30 seconds.

3. Centrifuge at ≥3000 rcf for 5 minutes.

Final Extract:

1. The supernatant is the final extract. Transfer it to an autosampler vial for GC analysis.

Solvent Extraction for Cereal and Soil Samples
For matrices like cereals and soil, a solvent extraction followed by cleanup is often employed.

[3][8]

Materials:

Homogenized sample (e.g., cereal grain, soil)

Acetone/water mixture (2:1, v/v)[3][8]

Dichloromethane

Sodium chloride solution, saturated
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Sodium sulfate, anhydrous

Rotary evaporator

Solid-Phase Extraction (SPE) cartridges (e.g., Florisil)

Procedure:

Extraction:

1. Weigh 20 g of the homogenized sample into a flask.

2. Add 100 mL of acetone/water (2:1) and homogenize for 2 minutes.

3. Filter the extract through a Büchner funnel.

4. Transfer the filtrate to a separatory funnel.

Liquid-Liquid Partitioning:

1. Add 50 mL of saturated NaCl solution and 50 mL of dichloromethane to the separatory

funnel.

2. Shake vigorously for 2 minutes and allow the layers to separate.

3. Collect the lower organic layer.

4. Repeat the partitioning of the aqueous layer with another 50 mL of dichloromethane.

5. Combine the organic layers and dry by passing through anhydrous sodium sulfate.

Cleanup:

1. Concentrate the extract to near dryness using a rotary evaporator.

2. Re-dissolve the residue in a suitable solvent for SPE cleanup (e.g., hexane-acetone).

3. Perform SPE cleanup according to the manufacturer's instructions for the chosen

cartridge.
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4. Elute the analyte and concentrate the eluate to the final volume for GC injection.

Gas Chromatography Methods
The following tables summarize the instrumental parameters for the analysis of

Fenpropimorph using different GC systems.

GC-MS/MS Method for Multi-Residue Analysis in Fruits
and Vegetables[4]

Parameter Setting

Gas Chromatograph Agilent Intuvo 9000 GC or equivalent

Column
2 x 15 m Intuvo HP-5ms Ultra Inert (UI) with

mid-column backflush

Injection Volume 1 µL

Inlet Temperature 250°C

Carrier Gas Helium

Oven Program
60°C (1 min hold), then 100°C/min to 180°C,

then 40°C/min to 310°C (2 min hold)

Total Run Time 12.4 minutes

Mass Spectrometer
Agilent 7010B Triple Quadrupole MS or

equivalent

Ionization Mode Electron Ionization (EI)

Acquisition Mode Dynamic Multiple Reaction Monitoring (dMRM)

MRM Transitions Quantifier: 128 -> 110, Qualifier: 128 -> 70

Retention Time ~6.44 min

GC-NPD Method for Citrus Fruit[9]
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Parameter Setting

Gas Chromatograph Not specified, equipped with NPD

Column OV-17

Injection Volume Not specified

Inlet Temperature Not specified

Carrier Gas Nitrogen

Oven Program Not specified

Detector Nitrogen-Phosphorus Detector (NPD)

Limit of Detection 0.01 mg/kg

Quantitative Data Summary
The following tables provide a summary of quantitative data from various studies for the

analysis of Fenpropimorph.

Method Performance in Fruits and Vegetables (GC-
MS/MS)[4]

Matrix
Fortification
Level (µg/kg)

Average
Recovery (%)

RSD (%) LOQ (µg/kg)

Apple 10 95 5 2

Orange 10 98 4 2

Tomato 10 92 6 2

Method Performance in Citrus Fruit (GC-NPD)[9]
Matrix Fortification Level (mg/kg) Average Recovery (%)

Orange Peel Not specified > 70

Clementine Peel Not specified > 70
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Experimental Workflow and Diagrams
The following diagrams illustrate the logical flow of the analytical procedures described.

Sample Preparation

GC Analysis

Data Analysis

Sample Collection
(e.g., Fruits, Cereals)

Homogenization

Extraction
(QuEChERS or Solvent Extraction)

Cleanup
(d-SPE or SPE)

GC Injection

Chromatographic Separation

Detection
(MS/MS or NPD)

Data Acquisition

Quantification & Identification

Reporting

 

10g Homogenized Sample

Add 10mL Acetonitrile

Add Extraction Salts
(MgSO4, NaCl)

Shake (1 min)

Centrifuge (5 min)

Transfer 1mL Supernatant

d-SPE Cleanup
(PSA, MgSO4)

Vortex (30 sec)

Centrifuge (5 min)

Final Extract for GC
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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